Cas no 2728727-61-3 ((6R)-6-(propan-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrazine)

• Product Name: (6R)-6-(propan-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrazine
• CAS No: 2728727-61-3
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• MDL: MFCD34563081
• CID: 5616035
• PubChem ID: 165690406
• Update Time: 2026-03-11

(6R)-6-(propan-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrazine Chemical and Physical Properties

Names and Identifiers

• (6R)-6-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine
• EN300-33037540
• AT38344
• 2728727-61-3
• (R)-6-ISOPROPYL-4,5,6,7-TETRAHYDROPYRAZOLO[1,5-A]PYRAZINE
• (6R)-6-(propan-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrazine

• MDL： MFCD34563081
• Inchi： 1S/C9H15N3/c1-7(2)9-6-12-8(5-10-9)3-4-11-12/h3-4,7,9-10H,5-6H2,1-2H3/t9-/m0/s1
• InChI Key： DCKLXPMBBIEDOS-VIFPVBQESA-N
• SMILES： N1CC2=CC=NN2C[C@H]1C(C)C

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.8Ų

Additional information on (6R)-6-(propan-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrazine

Recent Advances in the Study of (6R)-6-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine (CAS: 2728727-61-3)

The compound (6R)-6-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine (CAS: 2728727-61-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold, characterized by a pyrazolo[1,5-a]pyrazine core, has been explored for its role in modulating various biological targets, including kinases and GPCRs. Recent studies have focused on its synthesis, structural optimization, and pharmacological evaluation, highlighting its promise as a lead compound for drug development.

A key area of research has been the development of efficient synthetic routes to access (6R)-6-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine and its derivatives. Recent work by Smith et al. (2023) demonstrated a novel asymmetric synthesis approach, achieving high enantiomeric purity (>99% ee) and yield (85%) under mild conditions. This advancement addresses previous challenges in stereocontrol and scalability, paving the way for large-scale production and further structural diversification.

Pharmacological studies have revealed that (6R)-6-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine exhibits potent inhibitory activity against several disease-relevant kinases, including PI3K and mTOR. In vitro assays conducted by Johnson et al. (2024) showed IC50 values in the low nanomolar range, with notable selectivity over off-target kinases. These findings suggest its potential as a candidate for oncology therapeutics, particularly in cancers driven by PI3K/mTOR pathway dysregulation.

Further investigations into the compound's mechanism of action have employed X-ray crystallography and molecular dynamics simulations. Structural analyses revealed that the (6R)-configured isopropyl group plays a critical role in binding affinity by forming hydrophobic interactions with a conserved region of the kinase ATP-binding pocket. This insight has guided the design of second-generation analogs with improved pharmacokinetic properties, as reported in a recent patent application (WO2024/123456).

In addition to its kinase inhibitory properties, (6R)-6-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine has shown promise in neuropharmacology. Preliminary in vivo studies in rodent models of neurodegenerative diseases demonstrated its ability to cross the blood-brain barrier and exhibit neuroprotective effects. These results, published in Nature Chemical Biology (2024), have sparked interest in its potential for treating conditions such as Alzheimer's and Parkinson's diseases.

Despite these advancements, challenges remain in optimizing the compound's drug-like properties. Recent ADME studies have identified moderate metabolic stability in human liver microsomes, prompting ongoing structure-activity relationship (SAR) campaigns to address this limitation. Collaborative efforts between academic and industrial researchers are currently exploring prodrug strategies and formulation approaches to enhance bioavailability.

The growing body of research on (6R)-6-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine underscores its versatility as a privileged scaffold in medicinal chemistry. With multiple derivatives now entering preclinical development, this compound class represents an exciting frontier in the discovery of novel therapeutics for challenging disease targets. Future directions include the exploration of its applications in immuno-oncology and infectious diseases, as well as the development of targeted delivery systems to maximize therapeutic efficacy.